Cas no 110682-10-5 (Benzo[a]pyren-3-ol,6-nitro-, 3-acetate)
110682-10-5 structure
Product Name:Benzo[a]pyren-3-ol,6-nitro-, 3-acetate
CAS No:110682-10-5
MF:C22H13NO4
MW:355.342925786972
CID:146489
PubChem ID:135721
Update Time:2025-04-19
Benzo[a]pyren-3-ol,6-nitro-, 3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyren-3-ol,6-nitro-, 3-acetate
- (6-nitrobenzo[a]pyren-3-yl) acetate
- 6-Nitrobenzo(a)pyren-3-ol acetate (ester)
- Benzo(a)pyren-3-ol, 6-nitro-, acetate (ester)
- 110682-10-5
- DTXSID90149356
-
- Inchi: 1S/C22H13NO4/c1-12(24)27-19-11-7-13-6-8-15-14-4-2-3-5-16(14)22(23(25)26)18-10-9-17(19)20(13)21(15)18/h2-11H,1H3
- InChI Key: SSTFCCGOUPODSP-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)[N+](=O)[O-]
Computed Properties
- Exact Mass: 355.08449
- Monoisotopic Mass: 355.084458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.447
- Boiling Point: 580.9°C at 760 mmHg
- Flash Point: 250.8°C
- Refractive Index: 1.833
- PSA: 69.44
- LogP: 6.09390
Benzo[a]pyren-3-ol,6-nitro-, 3-acetate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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